Cas no 898408-62-3 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide
• CAS No: 898408-62-3
• MF: C₂₅H₂₂N₂O₅S
• MW: 462.517585277557
• CID: 6039256
• PubChem ID: 16822384
• Update Time: 2025-07-15

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide
• 1H-Indole-1-acetamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(phenylmethyl)sulfonyl]-
• AKOS024658593
• 2-(3-(benzylsulfonyl)-1H-indol-1-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
• 2-(3-benzylsulfonylindol-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• AB00679439-01
• F2540-0109
• 898408-62-3

• Inchi： 1S/C25H22N2O5S/c28-25(26-19-10-11-22-23(14-19)32-13-12-31-22)16-27-15-24(20-8-4-5-9-21(20)27)33(29,30)17-18-6-2-1-3-7-18/h1-11,14-15H,12-13,16-17H2,(H,26,28)
• InChI Key： RGUMZZQEUKRZTK-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C3OCCOC3=C2)=O)C2=C(C=CC=C2)C(S(CC2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 462.12494298g/mol
• Monoisotopic Mass: 462.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 764.6±60.0 °C(Predicted)
• pka: 13.09±0.20(Predicted)

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide (CAS No. 898408-62-3): A Comprehensive Overview

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide (CAS No. 898408-62-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxin moiety and a phenylmethanesulfonyl-substituted indole group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxin ring system is a common structural motif found in various natural products and synthetic compounds, known for its diverse biological activities. The presence of this moiety in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide suggests potential interactions with specific biological targets, such as receptors or enzymes. The indole core, on the other hand, is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory, analgesic, and neuroprotective properties.

Recent studies have explored the pharmacological profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This activity is attributed to its ability to modulate the NF-kB signaling pathway, a key regulator of inflammation.

Furthermore, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide has shown promise in neurodegenerative disease models. Preclinical studies have indicated that it can protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier adds to its therapeutic potential in central nervous system disorders.

In addition to its anti-inflammatory and neuroprotective properties, N-(2,3-dihydro-1,4-benzodioxin-6-y)-2-(3-pheynlmethanesulfonyl-lH-indol-l-y)acetamide has been investigated for its antitumor effects. In vitro and in vivo studies have shown that it can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of multiple signaling pathways involved in cell proliferation and survival.

The synthesis of N-(2,3-dihydro-l ,4-benzodioxin -6-y l ) - 2 - ( 3 - phen ylmethanesu l fony l - 1 H - indol - 1 - y l ) acet amide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving the coupling of benzodioxin and indole derivatives followed by functional group modifications. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale for further preclinical and clinical evaluations.

Clinical trials are currently underway to assess the safety and efficacy of N-(2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - y l ) - 2 - ( 3 - phen ylmethanesu l fony l - 1 H - indol - 1 - y l ) acet amide in various therapeutic indications. Preliminary results from phase I trials have shown favorable pharmacokinetic profiles and tolerability in human subjects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - y l ) - 2 - ( 3 - phen ylmethanesu l fony l - 1 H - indol - 1 - y l ) acet amide (CAS No. 898408-62-3) represents a promising candidate in the field of medicinal chemistry with potential applications in anti-inflammatory, neuroprotective, and antitumor therapies. Ongoing research continues to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.